N-(Piperidin-3-yl)pyrazin-2-amine hydrochloride
Overview
Description
N-(Piperidin-3-yl)pyrazin-2-amine hydrochloride, also known as PPAH, is a novel compound that has been studied for its potential applications in scientific research. PPAH is a derivative of pyrazinamide and has been found to have a wide range of effects on biochemical and physiological processes. In
Scientific Research Applications
Genotoxicity Studies
The compound has been studied for its genotoxicity potential. One study highlighted the dose-dependent inhibition of food intake and reduction in body weight in rats, making it a candidate for obesity treatment. However, its genotoxicity was revealed in the Salmonella Ames assay, showing metabolism and dose-dependent increases in reverse mutations, suggesting bioactivation to a reactive intermediate that binds covalently with DNA (Kalgutkar et al., 2007).
Anticholinesterase Effects
Pyrazoline derivatives, closely related to the N-(Piperidin-3-yl)pyrazin-2-amine hydrochloride, were synthesized and evaluated for their anticholinesterase effects, highlighting their potential in treating neurodegenerative disorders. In silico docking and ADME studies were performed, suggesting reasonable oral bioavailability for these compounds (Altıntop, 2020).
Application in Heterocyclic Chemistry
The compound is part of the broader class of nitrogen-containing heterocyclic compounds, crucial in pharmaceutical and agrochemical sectors due to their high biological activities. These compounds are used in various applications, including as structural components in pharmaceuticals, herbicides, insecticides, and more (Higasio & Shoji, 2001; Higashio & Shoji, 2004).
Optical Properties
N-(Piperidin-3-yl)pyrazin-2-amine hydrochloride is part of heterocyclic systems with electron-donating amino groups. These systems have been investigated for their thermal, redox, UV–Vis absorption, and emission properties, providing insights into their potential applications in optical devices and materials (Palion-Gazda et al., 2019).
properties
IUPAC Name |
N-piperidin-3-ylpyrazin-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4.ClH/c1-2-8(6-10-3-1)13-9-7-11-4-5-12-9;/h4-5,7-8,10H,1-3,6H2,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BERIPTKNYRDFFR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)NC2=NC=CN=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00671552 |
Source
|
| Record name | N-(Piperidin-3-yl)pyrazin-2-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00671552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(Piperidin-3-yl)pyrazin-2-amine hydrochloride | |
CAS RN |
1185307-47-4 |
Source
|
| Record name | N-(Piperidin-3-yl)pyrazin-2-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00671552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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